[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(3-fluoro-phenyl)-methanone

• Molecular Formula: C17H16ClFN2O3S
• Molecular Weight: 382.8 g/mol
• IUPAC Name: [4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-(3-fluorophenyl)methanone
• InChI: InChI=1S/C17H16ClFN2O3S/c18-14-4-6-16(7-5-14)25(23,24)21-10-8-20(9-11-21)17(22)13-2-1-3-15(19)12-13/h1-7,12H,8-11H2
• InChI Key: CHIKWLYLKYELOW-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)C2=CC(=CC=C2)F)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

[4-(4-Chloro-benzenesulfonyl)-piperazin-1-yl]-(3-fluoro-phenyl)-methanone is a chemical compound with the molecular formula C18H17ClFNO3S. It is commonly referred to as CFM-2, and it has been studied for its potential applications in scientific research. CFM-2 is a small molecule inhibitor of the protein kinase CK2, which has been implicated in a variety of cellular processes, including cell proliferation, differentiation, and apoptosis. In

Scientific Research Applications

CFM-2 has been studied for its potential applications in a variety of scientific research fields, including cancer research, neurodegenerative diseases, and infectious diseases. As a CK2 inhibitor, CFM-2 has been shown to inhibit cell proliferation and induce apoptosis in cancer cells, making it a potential therapeutic agent for cancer treatment. In addition, CFM-2 has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. CFM-2 has also been shown to have antiviral activity against a variety of viruses, including HIV, hepatitis C virus, and influenza virus.

Mechanism of Action

The mechanism of action of CFM-2 involves its inhibition of the protein kinase CK2. CK2 is a serine/threonine kinase that plays a role in a variety of cellular processes, including cell proliferation, differentiation, and apoptosis. CK2 has been implicated in the development and progression of cancer, as well as in the pathogenesis of neurodegenerative diseases and viral infections. By inhibiting CK2, CFM-2 can disrupt these cellular processes and induce cell death in cancer cells, protect neurons from degeneration, and inhibit viral replication.
Biochemical and Physiological Effects
CFM-2 has been shown to have a variety of biochemical and physiological effects in vitro and in vivo. In cancer cells, CFM-2 has been shown to inhibit cell proliferation, induce apoptosis, and inhibit tumor growth in animal models. In animal models of neurodegenerative diseases, CFM-2 has been shown to protect neurons from degeneration and improve cognitive function. In viral infections, CFM-2 has been shown to inhibit viral replication and reduce viral load in animal models.

Advantages and Limitations for Lab Experiments

CFM-2 has several advantages for use in scientific research. It is a highly specific inhibitor of CK2, which makes it a valuable tool for studying the role of CK2 in cellular processes. CFM-2 is also relatively stable and has a long half-life in vivo, which makes it suitable for use in animal models. However, CFM-2 has some limitations for use in lab experiments. It is a small molecule inhibitor, which means that it may not be suitable for targeting CK2 in certain cellular compartments or in specific cell types. In addition, CFM-2 may have off-target effects on other kinases, which could complicate the interpretation of results.

Future Directions

There are several future directions for research on CFM-2. One area of research is the development of more potent and selective CK2 inhibitors, which could have greater therapeutic potential for cancer and neurodegenerative diseases. Another area of research is the investigation of the role of CK2 in viral infections, and the development of CK2 inhibitors as antiviral agents. Finally, the use of CFM-2 as a tool for studying the role of CK2 in cellular processes, such as cell signaling and gene expression, could lead to a better understanding of the molecular mechanisms underlying these processes.

Synthesis Methods

The synthesis of CFM-2 involves several steps, starting with the reaction of 4-chlorobenzenesulfonyl chloride with piperazine to form 4-(4-chlorobenzenesulfonyl)piperazine. This intermediate is then reacted with 3-fluorobenzoyl chloride to form [4-(4-chlorobenzenesulfonyl)piperazin-1-yl](3-fluorophenyl)methanone, which is then treated with potassium carbonate to yield CFM-2. The synthesis of CFM-2 has been optimized to produce high yields and purity, making it a suitable compound for scientific research.